Cas no 1261741-97-2 (5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261741-97-2
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4925041
• Update Time: 2025-06-08

5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H7F4NO3/c14-9-4-5-10(12(19)20)18-11(9)7-2-1-3-8(6-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： BMDLQBNSDQTMAN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)N=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 3.7
• Topological Polar Surface Area: 59.4

Additional information on 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid

Introduction to 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic Acid (CAS No. 1261741-97-2)

5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1261741-97-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this compound incorporates both fluorine and trifluoromethoxy substituents, which are well-known for enhancing the metabolic stability and binding affinity of drug candidates.

The molecular structure of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid consists of a picolinic acid core, which is a derivative of pyridine, linked to a phenyl ring that is further functionalized with a trifluoromethoxy group at the 3-position. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate the pharmacokinetic profiles of drugs.

In recent years, there has been a surge in research focused on developing novel compounds with fluorine-containing moieties due to their ability to improve drug efficacy and reduce off-target effects. The substitution pattern in 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid suggests that it may exhibit inhibitory activity against various enzymes and receptors, making it a valuable scaffold for drug discovery. Specifically, the trifluoromethoxy group can enhance the lipophilicity of the molecule, which is often crucial for achieving optimal pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The picolinic acid moiety is known to interact with metal ions and enzymes, which has led to its exploration in treatments for conditions such as osteoporosis and cancer. The additional fluorine and trifluoromethoxy substituents may further refine these interactions, leading to more potent and selective drug candidates. Current research indicates that derivatives of picolinic acid have shown promise in preclinical studies as inhibitors of histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

The synthesis of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to introduce fluorine atoms at specific positions with high yield and selectivity. These advancements have not only facilitated the synthesis of this compound but also opened up new avenues for designing related molecules with tailored biological activities.

From a computational chemistry perspective, the properties of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid can be deeply investigated using molecular modeling techniques. These studies can provide insights into how the structural features influence its binding affinity and specificity for biological targets. For instance, computational docking simulations can be employed to predict how this compound interacts with enzymes or receptors involved in disease pathways. Such simulations are invaluable in guiding experimental efforts and optimizing lead compounds for therapeutic use.

The pharmacological profile of 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid is still under active investigation, but preliminary data suggest that it may possess anti-inflammatory and anticancer properties. The ability of fluorinated compounds to modulate immune responses has been well-documented, and this molecule could potentially be explored for conditions where immune modulation is beneficial. Additionally, its structural similarity to known bioactive agents suggests that it may serve as a valuable scaffold for further derivatization to enhance therapeutic efficacy.

In conclusion, 5-Fluoro-6-(3-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261741-97-2) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.